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Compound of Interest

Compound Name: Terbium carbonate

Cat. No.: B1605804 Get Quote

Ensuring laboratory safety and environmental responsibility are paramount in scientific

research. This document provides essential, step-by-step guidance for the proper disposal of

terbium carbonate, designed for researchers, scientists, and drug development professionals.

Adherence to these procedures will minimize risks and ensure compliance with regulatory

standards.

Immediate Safety and Handling Precautions
While terbium carbonate is not classified as a hazardous substance, proper handling is crucial

to maintain a safe laboratory environment.[1] It is a hygroscopic solid, meaning it readily

absorbs moisture from the air.[1][2]

Personal Protective Equipment (PPE): Before handling terbium carbonate, ensure the

following PPE is worn:

Safety glasses or goggles

Gloves

Lab coat

Handling:

Avoid creating dust.[2][3]
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Ensure adequate ventilation in the handling area.[2][3]

Avoid contact with skin and eyes.[2][3]

Do not ingest or inhale the powder.[2][3]

Store in a tightly sealed container in a dry, well-ventilated place, preferably under an inert

atmosphere.[1][2][3]

Step-by-Step Disposal Protocol
The primary principle for the disposal of terbium carbonate is to prevent its release into the

environment.[1][2][3] Do not flush down the drain or dispose of in general trash.

Containment: Carefully sweep up any spilled or waste terbium carbonate powder. Use non-

sparking tools to avoid ignition sources, although terbium carbonate itself is not flammable.

Labeling: Place the collected terbium carbonate into a clearly labeled, sealed container.

The label should include:

"Waste Terbium Carbonate"

Chemical Formula: Tb₂(CO₃)₃

Date of collection

Any potential contaminants

Waste Stream Determination: While terbium carbonate is not a listed hazardous waste, it

must be disposed of in accordance with all federal, state, and local regulations.[4] Consult

your institution's Environmental Health and Safety (EHS) office to determine the appropriate

waste stream. It will likely be classified as a non-hazardous chemical waste.

Arrange for Pickup: Contact your institution's EHS or a licensed chemical waste disposal

company to arrange for the pickup and proper disposal of the contained waste.

Quantitative Data
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The following table summarizes key quantitative data for terbium carbonate.

Property Value

Molecular Formula Tb₂(CO₃)₃

Molecular Weight 497.88 g/mol

Appearance White solid/powder

Solubility in Water Insoluble

Purity Typically 99.9%

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

terbium carbonate.
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Terbium Carbonate Disposal Workflow

Start: Have Terbium Carbonate Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Sweep into a Labeled,
Sealed Container

Consult Institutional EHS
for Waste Stream Classification

Classified as Non-Hazardous
Chemical Waste

Typically

Arrange for Pickup by
Licensed Waste Disposal

End: Proper Disposal

Click to download full resolution via product page
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Caption: A flowchart outlining the procedural steps for the safe disposal of terbium carbonate
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1605804?utm_src=pdf-body
https://www.benchchem.com/product/b1605804?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA14599~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2014:15:29~~Terbium(III
https://www.fishersci.com/store/msds?partNumber=AA1459909&productDescription=TERB+III+CARB+HYD+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.americanelements.com/terbium-carbonate-6067-34-1
https://www.ameslab.gov/sites/default/files/inline-files/65_Terbium_SDS.pdf
https://www.benchchem.com/product/b1605804#terbium-carbonate-proper-disposal-procedures
https://www.benchchem.com/product/b1605804#terbium-carbonate-proper-disposal-procedures
https://www.benchchem.com/product/b1605804#terbium-carbonate-proper-disposal-procedures
https://www.benchchem.com/product/b1605804#terbium-carbonate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1605804?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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